Cas no 1226439-76-4 (N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide)

• Product Name: N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide
• CAS No: 1226439-76-4
• MF: C₁₉H₂₂ClN₃O₃S
• MW: 407.91428232193
• CID: 6160353
• PubChem ID: 49677663
• Update Time: 2025-05-26

N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide
• SR-01000926232-1
• VU0528081-1
• N4-(3-chloro-4-methoxyphenyl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide
• AKOS024527462
• 1226439-76-4
• 4-N-(3-chloro-4-methoxyphenyl)-1-N-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide
• F5901-0231
• SR-01000926232
• N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide

• Inchi： 1S/C19H22ClN3O3S/c1-26-17-5-4-14(11-16(17)20)22-18(24)13-6-8-23(9-7-13)19(25)21-12-15-3-2-10-27-15/h2-5,10-11,13H,6-9,12H2,1H3,(H,21,25)(H,22,24)
• InChI Key： VBLJYQCYWWNYDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1CCN(C(NCC2=CC=CS2)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 407.1070404g/mol
• Monoisotopic Mass: 407.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.9Ų

Additional information on N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide

Recent Advances in the Study of N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide (CAS: 1226439-76-4)

N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide (CAS: 1226439-76-4) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential therapeutic applications, particularly in the modulation of specific biological pathways. This research brief synthesizes the latest findings related to this compound, providing insights into its mechanism of action, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique piperidine dicarboxamide scaffold, has been investigated for its ability to interact with various molecular targets. Recent in vitro studies have demonstrated its high affinity for certain kinase enzymes, suggesting a potential role in the treatment of kinase-driven diseases. Molecular docking simulations have further elucidated the binding interactions between the compound and its target proteins, highlighting the importance of the chloro-methoxyphenyl and thiophene moieties in its activity.

Pharmacokinetic studies of N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide have revealed promising oral bioavailability and metabolic stability. Animal models have shown that the compound exhibits favorable tissue distribution, with significant accumulation in target organs. These properties make it a viable candidate for further drug development, particularly in indications where sustained target engagement is required.

Recent preclinical investigations have explored the therapeutic potential of this compound in oncology. Studies have demonstrated its efficacy in inhibiting tumor growth in xenograft models, with particular potency against certain cancer cell lines. The compound's mechanism appears to involve dual inhibition of both proliferative and survival pathways in malignant cells, making it an attractive candidate for combination therapies.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacological profile. Modifications to the thiophene and methoxyphenyl groups have yielded analogs with improved potency and selectivity. These findings are guiding the development of next-generation derivatives with enhanced therapeutic indices.

The safety profile of N4-(3-chloro-4-methoxyphenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide has been evaluated in preliminary toxicology studies. While showing generally favorable characteristics, some dose-dependent effects have been observed, emphasizing the need for careful dose optimization in clinical development. Current research is focusing on identifying biomarkers that could predict patient response and guide personalized treatment approaches.

Looking forward, the compound represents a promising starting point for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activity position it as a valuable tool compound for further research in chemical biology and as a potential lead for drug discovery programs targeting specific disease pathways.